3-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}phenyl acetate
Overview
Description
3-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}phenyl acetate, also known as FPhCpA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic benefits. FPhCpA belongs to the class of piperazine derivatives and has been shown to possess promising biological properties, making it a potential candidate for drug development.
Mechanism of Action
The exact mechanism of action of 3-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}phenyl acetate is not fully understood. However, it has been suggested that this compound may act on the serotonergic and dopaminergic systems in the brain, which are involved in regulating mood, behavior, and cognition.
Biochemical and Physiological Effects
This compound has been shown to modulate the levels of various neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. It has also been found to inhibit the activity of pro-inflammatory cytokines, which are involved in the inflammatory response.
Advantages and Limitations for Lab Experiments
3-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}phenyl acetate has several advantages for use in lab experiments. It is a synthetic compound, which allows for precise control over its chemical structure and purity. It is also stable under a wide range of conditions, making it suitable for various experimental settings. However, this compound has some limitations, including its low solubility in water, which may affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for research on 3-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}phenyl acetate. One potential area of investigation is its use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound may also have potential applications in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro. Further studies are needed to fully understand the mechanisms of action and therapeutic potential of this compound.
Scientific Research Applications
3-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}phenyl acetate has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to possess anti-inflammatory, analgesic, and anxiolytic effects in preclinical studies. This compound has also been investigated for its potential use in treating depression, schizophrenia, and other neurological disorders.
properties
IUPAC Name |
[3-[4-(2-fluorophenyl)piperazine-1-carbonyl]phenyl] acetate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19FN2O3/c1-14(23)25-16-6-4-5-15(13-16)19(24)22-11-9-21(10-12-22)18-8-3-2-7-17(18)20/h2-8,13H,9-12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYGWSCXMHYLPDU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC=CC(=C1)C(=O)N2CCN(CC2)C3=CC=CC=C3F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.